Cas no 2172008-78-3 (2-2-fluoro-4-(trifluoromethyl)phenylbenzaldehyde)

• Product Name: 2-2-fluoro-4-(trifluoromethyl)phenylbenzaldehyde
• CAS No: 2172008-78-3
• MF: C₁₄H₈F₄O
• MW: 268.206337928772
• CID: 6452526
• PubChem ID: 165566374
• Update Time: 2025-06-14

2-2-fluoro-4-(trifluoromethyl)phenylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-2-fluoro-4-(trifluoromethyl)phenylbenzaldehyde
• A1-67642
• 2'-Fluoro-4'-(trifluoromethyl)-[1,1'-biphenyl]-2-carbaldehyde
• EN300-1586424
• 2-[2-fluoro-4-(trifluoromethyl)phenyl]benzaldehyde
• 2172008-78-3

• Inchi： 1S/C14H8F4O/c15-13-7-10(14(16,17)18)5-6-12(13)11-4-2-1-3-9(11)8-19/h1-8H
• InChI Key： SIHFNYZDNVEJSP-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)C=CC=1C1C=CC=CC=1C=O

Computed Properties

• Exact Mass: 268.05112752g/mol
• Monoisotopic Mass: 268.05112752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 17.1Ų

Additional information on 2-2-fluoro-4-(trifluoromethyl)phenylbenzaldehyde

Recent Advances in the Study of 2-2-fluoro-4-(trifluoromethyl)phenylbenzaldehyde (CAS: 2172008-78-3) in Chemical Biology and Pharmaceutical Research

The compound 2-2-fluoro-4-(trifluoromethyl)phenylbenzaldehyde (CAS: 2172008-78-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the versatility of 2-2-fluoro-4-(trifluoromethyl)phenylbenzaldehyde as a key intermediate in the synthesis of various bioactive molecules. Its trifluoromethyl and fluorine substituents contribute to its enhanced metabolic stability and binding affinity, making it a valuable scaffold for the development of novel pharmaceuticals. Researchers have successfully utilized this compound in the synthesis of inhibitors targeting specific enzymes involved in inflammatory and oncogenic pathways.

One of the most notable advancements involves the application of 2-2-fluoro-4-(trifluoromethyl)phenylbenzaldehyde in the development of kinase inhibitors. A study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against a range of kinases, including those implicated in cancer progression. The study employed a combination of computational modeling and in vitro assays to elucidate the binding mechanisms and optimize the compound's efficacy.

In addition to its role in kinase inhibition, recent research has explored the potential of 2-2-fluoro-4-(trifluoromethyl)phenylbenzaldehyde in antimicrobial drug development. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound displayed significant activity against drug-resistant bacterial strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, offering a promising avenue for addressing antibiotic resistance.

The synthesis of 2-2-fluoro-4-(trifluoromethyl)phenylbenzaldehyde has also seen methodological improvements. A recent publication in Organic Process Research & Development detailed a more efficient and scalable synthetic route, reducing the number of steps and improving overall yield. This advancement is expected to facilitate broader application of the compound in both academic and industrial settings.

Looking ahead, the potential applications of 2-2-fluoro-4-(trifluoromethyl)phenylbenzaldehyde extend beyond its current uses. Ongoing research is investigating its utility in the development of fluorescent probes for bioimaging, as well as its incorporation into materials science for the creation of advanced polymers. The compound's unique electronic properties, conferred by its fluorine and trifluoromethyl groups, make it particularly suited for these applications.

In conclusion, 2-2-fluoro-4-(trifluoromethyl)phenylbenzaldehyde (CAS: 2172008-78-3) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its demonstrated efficacy in kinase inhibition and antimicrobial activity, coupled with recent advancements in synthesis methodologies, underscore its potential as a cornerstone in the development of next-generation therapeutics. Future research will likely continue to uncover new applications and refine existing ones, further solidifying its importance in the field.